Cas no 1932226-00-0 (rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one)

• Product Name: rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one
• CAS No: 1932226-00-0
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 5247023
• Update Time: 2025-05-20

rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[5.1.0]octan-3-one, (1S,7R)-
• rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one

• Inchi： 1S/C7H11NO/c9-7-3-1-2-5-4-6(5)8-7/h5-6H,1-4H2,(H,8,9)/t5-,6+/m1/s1
• InChI Key： ANXZMNQMFHAPRJ-RITPCOANSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C1)CCCC(=O)N2

Additional information on rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one

Introduction to Rac-(1R,7S)-2-Azabicyclo5.1.0Octan-3-One (CAS No. 1932226-00-0)

Rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one is a key intermediate in the synthesis of various pharmaceutical compounds, playing a crucial role in the development of innovative therapeutic agents. This compound, with the cas no1932226-00-0, has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug design.

The molecular structure of Rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one consists of a bicyclic framework with an azabicyclo group, which contributes to its distinct stereochemistry and reactivity. This feature makes it a valuable building block for constructing complex molecular architectures, enabling the development of novel pharmacophores with enhanced biological activity.

In recent years, there has been a growing interest in the application of this compound in the synthesis of central nervous system (CNS) drugs. The bicyclic scaffold of Rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one is particularly well-suited for modulating neurotransmitter systems, making it a promising candidate for treating neurological disorders such as depression, anxiety, and epilepsy. Current research is focused on exploring its potential as a lead compound for the development of next-generation therapeutics.

Additionally, the compound has shown promise in the field of antimicrobial research. Studies have demonstrated its ability to interact with bacterial cell membranes, leading to increased permeability and subsequent cell death. This mechanism of action makes Rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one a compelling candidate for the development of novel antibiotics to combat drug-resistant bacterial strains.

The synthesis of Rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for ensuring the quality and efficacy of pharmaceutical intermediates derived from this compound.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic routes for Rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one. Molecular modeling studies have provided insights into the interactions between this compound and biological targets, aiding in the design of more effective drug candidates. By leveraging computational tools, researchers can predict and refine the properties of Rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one-based molecules, accelerating the drug discovery process.

The pharmaceutical industry continues to invest in research aimed at expanding the applications of Rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one beyond its current scope. Novel derivatives and analogs are being explored for their potential in treating a wide range of diseases, including cancer and inflammatory disorders. The versatility of this compound makes it an indispensable tool in modern drug development.

In conclusion, Rac-(1R,7S)-2-azabicyclo5.1.0octan-3-one (CAS No. 1932226-00-0) is a highly valuable intermediate with significant implications in medicinal chemistry and pharmaceutical research. Its unique structural features and broad applicability make it a cornerstone in the development of innovative therapeutic agents targeting various diseases.